Cas no 63968-64-9 (Artemisinin)

Artemisinin (Qinghaosu) is a sesquiterpene lactone, an anti malaria active molecule isolated from the aerial part of Artemisia annua L Conclusion: artemisinin inhibits Akt signaling pathway by decreasing pAkt in a dose-dependent manner Conclusion: artemisinin can reduce the proliferation, migration, invasion, tumorigenesis and metastasis of cancer cells, and artemisinin has neuroprotective effect

Artemisinin structure

Product Name:Artemisinin

CAS No:63968-64-9

Molecular Formula:C₁₅H₂₂O₅

Molecular Weight:282.3322

MDL:MFCD00081057

CID:58108

PubChem ID:9795754

Artemisinin Properties

Names and Identifiers

- artemisinin
- [3r-(3r,5as,6s,8as,9r,10r,12s,12ar**)]-decahydro-3,6,9-trimethyl-3,12-epoxy-12h-pyrano[4,3-j]-1,2-benzodioxepin-10-one
- ALPHA BETA ARTEMISININ
- ARTEMISINE
- ARTEMISIA P E
- ARTEMISIA ANNUA
- ARTEANNUIN
- Artemisinine
- ARTEMISETIN(P)
- ARTEMISININ(RG)
- (+)-Arteannuin
- ARTEANUIN
- NSC 369397
- QHS
- QINGHAOSA
- QINGHAOSU
- qinghausau
- qinghausu
- qinghosu
- Quinghaosu
- [ "Arteannuin", " Qinghaosu", " Qing Hau Sau" ]
- Qing Hau Sau
- Artemisnini
- NSC369397
- Prestwick_818
- Artemisinin, 98%
- SPECTRUM1503042
- Artemisinin, analytical standard
- HMS502A18
- HMS1569D17
- BCPP000391
- HMS1923O03
- CA0142
- BCP9000320
- MLS001097650
- arteannuin
- 3,6,9-trimethyloctahydro-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10(3H)-one
- 1,5,9-trimethyl-(1R,4S,5R,9R,12S,13R)-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
- Quing Hau Sau
- Qing Hau Su
- MLSMR
- MLS001304036
- SMR000578089
- MLS002153846
- MLS001195096
- Octahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10(3H)-one
- SMR000554414
- artemisinina
- Huanghuahaosu
- 63968-64-9
- Artemisinin,98%
- +Expand
- MDL： MFCD00081057
- InChIKey： BLUAFEHZUWYNDE-DCJAHCNHSA-N
- Inchi： 1S/C15H22O5/c1-8-4-5-11-9(2)12(16)17-13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8-11,13H,4-7H2,1-3H3/t8-,9-,10+,11+,13-,14?,15-/m1/s1
- SMILES： O1[C@@]23[C@]4([H])OC([C@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(O1)O4)=O

Computed Properties

Exact Mass: 282.146724g/mol
Surface Charge: 0
XLogP3: 2.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 282.146724g/mol
Monoisotopic Mass: 282.146724g/mol
Topological Polar Surface Area: 54Å²
Heavy Atom Count: 20
Complexity: 452
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 282.33

Experimental Properties

LogP: 2.39490
PSA: 53.99000
Merck: 817
Refractive Index: 75 ° (C=0.5, MeOH)
Boiling Point: 389.899°C at 760 mmHg
Melting Point: 156-157 °C (lit.)
Vapor Pressure: 0.0 ± 0.9 mmHg at 25 ° C
Flash Point: 172 °C
Solubility: Soluble to 100mM in DMSO and to 75mM in ethanol
Color/Form: Powder
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides. May absorb, and react with, carbon dioxide from the air.
Solubility: It is almost insoluble in water, soluble in ethanol and ether, and easily soluble in chloroform, acetone and ethyl acetate.
Specific Rotation: 76 º (c=0.5,MeOH)
Optical Activity: [α]20/D +76°, c = 0.5 in methanol
Density: 1.0984 (rough estimate)

Artemisinin Security Information

RTECS：KD4170000
WGK Germany：2
Safety Instruction： S22; S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning
Toxicity：LD50 in mice (mg/kg): 5105 orally; 2800 i.m.; 1558 i.p. (Koch); LD50 in mice, rats (mg/kg): 4228, 5576 orally; 3840, 2571 i.m. (China Cooperative Research Group on Qinghaosu)
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Artemisinin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Artemisinin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IBRO-1g	Artemisinin	63968-64-9	98%(HPLC)	1g	$32.00	2024-04-22
A2B Chem LLC	AI54260-1g	(1R,4S,5R,8S,9R,12S,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0^{4,13}.0^{8,13}]hexadecan-10-one	63968-64-9	98%(HPLC)	1g	$17.00	2024-04-19
Ambeed	A177464-250mg	(3R,5aS,6R,8aS,9R,12S,12aR)-3,6,9-Trimethyloctahydro-12H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10(3H)-one	63968-64-9	97%	250mg	$5.0	2024-08-02
Apollo Scientific	BIA4320-100mg	Artemisinin	63968-64-9		100mg	£125.00	2024-07-24
BioAustralis	BIA-A2524-1 mg	Artemisin	63968-64-9	>95%byHPLC	1mg	$56.00	2023-09-19
ChemScence	CS-1794-200mg	Artemisinin	63968-64-9	99.03%	200mg	$79.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0197-20mg	Artemisinin	63968-64-9	98%	20mg	$30	2023-09-20
DC Chemicals	DCQ-005-20 mg	Artemisinin	63968-64-9	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D518743-25g	Artemisinin	63968-64-9	>98%	25g	$390	2022-09-05
Key Organics Ltd	AS-12692-1MG	Artemisinin	63968-64-9	>97%	1mg	£36.00	2023-09-08